1-benzyl-5,6-dimethyl-1H-benzimidazole

• IUPAC Name: 1-benzyl-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C16H16N2/c1-12-8-15-16(9-13(12)2)18(11-17-15)10-14-6-4-3-5-7-14/h3-9,11H,10H2,1-2H3
• InChI Key: QBSPTCPKPKHYPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)CC3=CC=CC=C3
• Molecular Formula: C16H16N2
• DSSTOX Substance ID: DTXSID001250074
• Molecular Weight: 236.31 g/mol
• CAS No.: 15776-99-5

Description

“1-benzyl-5,6-dimethyl-1H-benzimidazole” is a chemical compound with the linear formula C16H16N2. It is part of a class of compounds known as benzimidazoles, which are heterocyclic aromatic organic compounds. This bicyclic compound consists of a benzene ring fused to an imidazole ring.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring fused to an imidazole ring, with methyl groups positioned at specific carbon atoms. The compound’s chemical reactivity is attributed to the benzene and imidazole rings, enabling it to participate in various chemical reactions.

Chemical Reactions Analysis

Benzimidazole, the core structure in “this compound”, is a base and can be deprotonated with stronger bases. The compound’s chemical reactivity is attributed to the benzene and imidazole rings, enabling it to participate in various chemical reactions such as nucleophilic and electrophilic substitutions.

Mechanism of Action

Target of Action

Benzimidazole derivatives have been reported to exhibit diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory effects .

Mode of Action

Benzimidazole derivatives are known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular target and the context of the biochemical pathway involved.

Biochemical Pathways

Benzimidazole derivatives have been reported to influence various biochemical pathways, leading to downstream effects that contribute to their pharmacological activities .

Result of Action

The effects would likely be related to the compound’s interaction with its targets and its influence on biochemical pathways .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1-Benzyl-5,6-Dimethyl-1H-Benzimidazole . These factors could include pH, temperature, presence of other molecules, and specific conditions within the cellular environment.

Biochemical Analysis

Biochemical Properties

1-Benzyl-5,6-dimethyl-1H-benzimidazole is a precursor of vitamin B12 . It interacts with various enzymes and proteins, playing a crucial role in biochemical reactions . The nature of these interactions is complex and multifaceted, involving a variety of biomolecular processes .

Cellular Effects

The compound has significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . The exact nature of these effects can vary depending on the specific cellular context .

Molecular Mechanism

At the molecular level, this compound exerts its effects through a variety of mechanisms. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound’s molecular mechanism of action is a key factor in its biochemical properties .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

The compound is transported and distributed within cells and tissues in a complex manner. This could include interactions with transporters or binding proteins, as well as effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound can have significant effects on its activity or function . This could include targeting signals or post-translational modifications that direct it to specific compartments or organelles .